Cas no 62908-45-6 (1,2-Propanediol, 3-propoxy-, dinitrate)

1,2-Propanediol, 3-propoxy-, dinitrate structure
62908-45-6 structure
Product Name:1,2-Propanediol, 3-propoxy-, dinitrate
CAS No:62908-45-6
MF:C6H16N2O9
MW:260.199242591858
CID:428927
PubChem ID:71381890
Update Time:2025-04-19

1,2-Propanediol, 3-propoxy-, dinitrate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-propoxy-, dinitrate
    • nitric acid,3-propoxypropane-1,2-diol
    • 62908-45-6
    • DTXSID00804308
    • Nitric acid--3-propoxypropane-1,2-diol (2/1)
    • Inchi: 1S/C6H14O3.2HNO3/c1-2-3-9-5-6(8)4-7;2*2-1(3)4/h6-8H,2-5H2,1H3;2*(H,2,3,4)
    • InChI Key: KABVEJXLTKDQDH-UHFFFAOYSA-N
    • SMILES: O(CCC)CC(CO)O.O[N+](=O)[O-].O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 260.08558
  • Monoisotopic Mass: 260.08558009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 81
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 182Ų

Experimental Properties

  • PSA: 176.43
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